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Abstract

Thiobuscaline (3,5-dimethoxy-4-butylthiophenethylamine) is a lesser-known psychedelic
compound belonging to the phenethylamine class. First synthesized by Alexander Shulgin, its
discovery and effects are documented in his seminal work, PIHKAL (Phenethylamines | Have
Known and Loved). This technical guide provides a comprehensive overview of the history,
synthesis, and speculative pharmacology of Thiobuscaline. Notably, there is a significant lack
of quantitative pharmacological data in the public domain, a fact that this guide will address.
This document aims to be a resource for researchers by detailing the known synthesis
protocols and providing a framework for potential future investigation by proposing a
hypothetical signaling pathway based on structurally related compounds.

Discovery and History

Thiobuscaline was first synthesized and bioassayed by Alexander Shulgin, a prominent figure
in the field of psychedelic chemistry.[1] The synthesis and qualitative human dosage effects are
described in his 1991 book, PiIHKAL.[2][3] Shulgin's work often involved the systematic
exploration of phenethylamine derivatives to understand their structure-activity relationships.
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Thiobuscaline is an analog of buscaline, with a butylthio group at the 4-position of the phenyl
ring.[1] Shulgin's entry in PIHKAL lists the dosage range as 60-120 mg with a duration of
approximately 8 hours.[1] He describes the effects at this dosage as being at a "threshold,”
suggesting that it is not a profoundly psychedelic experience at the tested levels.[1] Beyond
Shulgin's initial report, there is a notable scarcity of published data on the pharmacological
properties, metabolism, and toxicity of Thiobuscaline.[1]

Chemical Information

Identifier Value

IUPAC Name i::lr:ii:tylsuIfanyl)-3,5-dimethoxyphenyl]ethan-
Common Name Thiobuscaline, 4-Thiobuscaline, TB

CAS Number 90109-57-2

Molecular Formula C14H23NO2S

Molar Mass 269.40 g/mol

Synthesis

The synthesis of Thiobuscaline is detailed in PIHKAL by Alexander Shulgin. The following is a
description of the multi-step synthesis.

Experimental Protocol: Synthesis of 4-(n)-Butylthio-3,5-
dimethoxyphenethylamine hydrochloride (Thiobuscaline
HCI)

Step 1: Lithiation of 1,3-dimethoxybenzene

A solution of 12.1 g of N,N,N',N'-tetramethylethylenediamine and 13.8 g of 1,3-

dimethoxybenzene in 200 mL of 30-60 °C petroleum ether is prepared. This mixture is stirred
vigorously under a helium atmosphere and cooled to 0 °C using an external ice bath. To this,
66 mL of 1.6 M butyl lithium in hexane is added, resulting in the formation of a white granular
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precipitate. The reaction mixture is then warmed to room temperature for a few minutes before
being cooled again to 0 °C.

Step 2: Synthesis of 4-bromo-2-(n)-butylthio-1,3-dimethoxyanisole

This step is not explicitly detailed in the provided search results but is a logical precursor to the
subsequent step mentioned in PIHKAL. The synthesis would likely involve the reaction of the
lithiated intermediate from Step 1 with a sulfur-containing electrophile followed by bromination.

Step 3: Formation of 4-(n)-butylthio-3,5-dimethoxyphenylacetonitrile

To a solution of 11.5 mL of diisopropylamine in 50 mL of hexane, stirred under a nitrogen
atmosphere, 50 mL of 1.6 M butyllithium is added. After 15 minutes of stirring, the viscous
mixture is diluted with 150 mL of anhydrous tetrahydrofuran (THF). The solution is cooled in an
ice bath, and 2.0 mL of acetonitrile is added, followed immediately by the addition of 6.0 g of 4-
bromo-2-(n)-butylthio-1,3-dimethoxyanisole over one minute. An immediate deep red color is
observed. After stirring for 30 minutes, the mixture is poured into dilute sulfuric acid. The
organic layer is separated, and the aqueous layer is extracted three times with 75 mL of
dichloromethane. The combined organic extracts are evaporated under vacuum to yield a
residue which is then distilled. The product, 4-(n)-butylthio-3,5-dimethoxyphenylacetonitrile,
distills at 138-168 °C at 0.4 mm/Hg as a white oil.

Step 4: Reduction to 4-(n)-butylthio-3,5-dimethoxyphenethylamine

A solution of lithium aluminum hydride (LAH) (20 mL of a 1 M solution in anhydrous THF) under
a nitrogen atmosphere is cooled to 0 °C and stirred vigorously. To this, 0.53 mL of 100%
sulfuric acid is added dropwise, followed by 2.0 g of 4-(n)-butylthio-3,5-
dimethoxyphenylacetonitrile in 10 mL of anhydrous THF. The reaction mixture is stirred at 0 °C
for a few minutes, then at room temperature for one hour, and finally refluxed for one hour.
After cooling, isopropyl alcohol is added to destroy the excess hydride, followed by 10%
sodium hydroxide to a basic pH.

Step 5: Isolation and Salt Formation

The resulting mixture is filtered, and the filter cake is washed with THF. The combined filtrates
are evaporated under vacuum. The residue is dissolved in 200 mL of dichloromethane and
extracted three times with 100 mL of dilute sulfuric acid. The pooled aqueous extracts are
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made basic with 10% sodium hydroxide, and then extracted three times with 75 mL of
dichloromethane. The combined organic extracts are evaporated under vacuum, yielding 0.7 g
of a white oil. This oil is dissolved in a small amount of isopropy! alcohol and neutralized with
concentrated hydrochloric acid. The solution is then diluted with several volumes of anhydrous
diethyl ether with continuous stirring. The resulting precipitate is filtered, washed with diethyl
ether, and air-dried to yield 0.6 g of 4-(n)-butylthio-3,5-dimethoxyphenethylamine hydrochloride
(Thiobuscaline HCI) with a melting point of 154-155 °C.
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Starting Materials

LAH

1,3-Dimethoxybenzene

Acetonitrile

BuLi, TMEDA

Diisopropylamine

Butyl_Lithium
1. LAH

4-Bromo-2-(n)-butylthio-1,3-dimethoxyanisole LDA, CH3CN 4-(n)-butylthio-3,5-dimethoxyphenylacetonitrile 2.HCI Thiobuscaline HCI

Intermediates

A

Lithiate_Intermediate

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15192214?utm_src=pdf-body-img
https://www.benchchem.com/product/b15192214?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Thiobuscaline - Wikipedia [en.wikipedia.org]

2. PIHKAL [bionity.com]

3. PIHKAL - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Thiobuscaline: A Technical Guide to its Discovery,
Synthesis, and Putative Pharmacology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151922144#thiobuscaline-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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